5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine-2,4(1H,3H)-dione

• Molecular Formula: C10H15BN2O4
• Molecular Weight: 238.05 g/mol
• SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CNC(=O)NC2=O
• InChI: InChI=1S/C10H15BN2O4/c1-9(2)10(3,4)17-11(16-9)6-5-12-8(15)13-7(6)14/h5H,1-4H3,(H2,12,13,14,15)
• InChIKey: NRQYCMMAJTYSGE-UHFFFAOYSA-N

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine-2,4(1H,3H)-dione: A Bench-Stable Uracil-5-Boronate Ester for Medicinal Chemistry and Targeted Synthesis

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine-2,4(1H,3H)-dione (CAS 2223030-53-1) is a boron-containing heterocyclic compound classified as a uracil-5-boronic acid pinacol ester [1]. It serves as a protected, bench-stable surrogate for the free uracil-5-boronic acid, retaining the critical N1-H and N3-H hydrogen-bond donors essential for biological target recognition . The pinacol boronate ester moiety enables direct participation in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions, facilitating the modular construction of 5-aryl/heteroaryl-uracil libraries for drug discovery [2].

Suzuki-ready protected boronate ester for direct cross-coupling

Retains uracil N1-H and N3-H hydrogen-bond donor motif

Bench-stable pinacol ester with defined storage at 2–8°C

• [1] PubChem. (2025). Compound Summary for CID 133636352: 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine-2,4(1H,3H)-dione. National Library of Medicine. View Source
• [2] Hörnfeldt, A.-B., et al. (2006). Synthesis of 5-substituted uracils via Suzuki coupling. Scite.ai Author Profile Summary. View Source

Why 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine-2,4(1H,3H)-dione Cannot Be Replaced by Standard Uracil Boronate Analogs

Simple in-class substitution is inadvisable because the uracil-5-boronate scaffold exhibits extreme functional-group sensitivity: the unprotected free boronic acid (CAS 70523-22-7) is prone to protodeboronation and anhydride formation under common reaction conditions, while the N,N-dimethyl analog (CAS 269410-01-7) lacks both N-H hydrogen-bond donors (HBD=0) required for key target interactions such as thymidine kinase binding [1]. The pyrimidine-5-boronic acid pinacol ester (CAS 321724-19-0), which replaces the 2,4-dicarbonyl motif with a simple pyrimidine ring, abolishes the canonical uracil hydrogen-bonding pattern entirely. The 5-halo-uracil precursors (5-Br/I-uracil) routinely fail in direct Suzuki couplings without O/N-protection, as the free lactam protons poison the palladium catalyst [2]. This compound uniquely furnishes all uracil recognition elements while maintaining the boronate ester in a directly cross-coupling-competent form.

Free boronic acid

Prone to protodeboronation and anhydride formation; may compromise coupling reliability

N,N-Dimethyl analog

Lacks H-bond donors (HBD=0); likely alters target recognition in uracil-binding enzymes

5-Halouracil precursors

Direct Suzuki coupling fails without O-protection; catalyst poisoning by free lactam protons

• [1] Kuujia. (2024). Compound Datasheet for 1,3-Dimethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS 269410-01-7). Hydrogen Bond Donor Count: 0. View Source
• [2] Hörnfeldt, A.-B., et al. (2006). Attempted Pd-catalyzed coupling of unprotected 5-bromo- and 5-iodouracil with arylboronic acids failed; successful coupling required O-protected pyrimidine derivatives or reversed polarity using pyrimidineboronic acids. Scite.ai Author Profile Summary. View Source

Direct Comparative Evidence for 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine-2,4(1H,3H)-dione vs. Closest Analogs

Hydrogen-Bond Donor Retention vs. N,N-Dimethyl Analog CAS 269410-01-7

The target compound retains two hydrogen-bond donor (HBD) sites (N1-H and N3-H), which are important for binding to biological targets. In contrast, the 1,3-dimethyl analog (CAS 269410-01-7) has zero HBD [1]. This difference is critical for target engagement in uracil-recognizing enzymes such as thymidine kinase and dUTPase [2].

H-Bond Donors

Reported

Target: 2 (N1-H, N3-H) | N,N-dimethyl: 0

May influence target recognition in uracil-binding enzyme studies

Computed HBD count; cross-study comparable

Evidence Dimension	Hydrogen-Bond Donor Count
Target Compound Data	2 (N1-H and N3-H)
Comparator Or Baseline	1,3-Dimethyluracil-5-boronic acid pinacol ester (CAS 269410-01-7): 0 HBD
Quantified Difference	Absolute difference of 2 HBD; the dimethyl analog completely lacks H-bond donor capacity
Conditions	Calculated molecular property; HBD defined by standard octanol/water partitioning fragment contribution (Cactvs 3.4.8.18 algorithm)

Why This Matters

Loss of H-bond donors in the dimethyl analog can abolish key enthalpic interactions with target protein backbone carbonyls, reducing binding affinity and selectivity in kinase assays.

• [1] Kuujia. (2024). Compound Datasheet for CAS 269410-01-7. Hydrogen Bond Donor Count: 0. View Source
• [2] Agarwala, H.K., et al. (2015). Synthesis and evaluation of thymidine kinase 1-targeting carboranyl pyrimidine nucleoside analogs for boron neutron capture therapy of cancer. European Journal of Medicinal Chemistry. (Supporting context: uracil N-H donors critical for TK1 substrate recognition). View Source

Aqueous Solubility Prediction: Topological Polar Surface Area (TPSA) and LogP vs. N,N-Dimethyl Analog

The target compound exhibits a higher computed TPSA (84.18 Ų) and lower LogP (-0.6376) compared to the N,N-dimethyl analog (TPSA ~62.46 Ų, LogP 0.8796) . This predicts superior aqueous solubility and reduced passive membrane permeability for the target compound, a desirable profile for nucleobase-mimetic inhibitors that rely on transporter-mediated cellular uptake rather than passive diffusion [1].

TPSA & LogP

Reported

Target TPSA 84.2 Ų, LogP −0.64 | N,N-dimethyl TPSA ~62.5, LogP 0.88

Supports higher aqueous solubility and lower passive permeability prediction

Fragment-based computed values from vendor data

Evidence Dimension	Topological Polar Surface Area (TPSA) and LogP
Target Compound Data	TPSA = 84.18 Ų; LogP = -0.6376
Comparator Or Baseline	1,3-Dimethyluracil-5-boronic acid pinacol ester (CAS 269410-01-7): TPSA = 62.46 Ų (chem960 data) to ~57 Ų (ZINC65554081 data); LogP = 0.8796 (Fluorochem)
Quantified Difference	ΔTPSA ≈ +21.7 to +27 Ų; ΔLogP ≈ -1.52 log units (more hydrophilic)
Conditions	Computed by fragment-based TPSA method; LogP by Crippen method; both reported by commercial vendors

Why This Matters

The higher TPSA and lower LogP indicate that the target compound is less likely to passively cross membranes, which is favorable for targeting extracellular or transporter-dependent enzymes and reduces off-target partitioning into lipid-rich tissues.

• [1] Lipinski, C.A., et al. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1-3), 3-26. (Context: TPSA < 60 Ų correlates with high passive permeability; TPSA > 80 Ų predicts poor permeability). View Source

Synthetic Accessibility: Direct Suzuki Coupling Competence vs. 5-Halouracil Precursors

5-Bromo- and 5-iodouracil fail in direct Pd-catalyzed Suzuki couplings with arylboronic acids, requiring O-silylation or O-t-butylation to mask the acidic lactam N-H protons that poison the palladium catalyst [1]. This compound, as the pre-formed pinacol boronate ester, reverses the coupling polarity and allows direct reaction with aryl/heteroaryl halides without additional protection/deprotection steps, providing a convergent synthetic route to 5-aryluracils [2].

Coupling Feasibility

Class-level

Target: direct boronate coupling | 5-Halouracils: 0% yield unprotected

Eliminates O-protection/deprotection steps; reported for analogous O-protected system

Class-level inference; target-only yield data not directly reported

Evidence Dimension	Suzuki coupling feasibility with unprotected uracil scaffold
Target Compound Data	Directly competent as the boronate coupling partner with aryl halides (reversed polarity approach)
Comparator Or Baseline	5-Bromouracil and 5-iodouracil: all unprotected direct coupling attempts failed (yield = 0%); successful coupling only with 2,4-di-t-butoxy or 2,4-ditrimethylsilyloxy protection [1]
Quantified Difference	Qualitative pass/fail: unprotected 5-halouracils yield no coupled product; the boronate ester strategy enables near-quantitative coupling after deprotection of O-protected intermediates. Note: yields for the target boron reagent alone are not reported in the literature; inference is based on successful coupling of structurally analogous 2,4-di-t-butoxy-5-pyrimidineboronic acid.
Conditions	Pd(0) catalyst, weakly alkaline medium (aqueous Na2CO3 or K3PO4), organic co-solvent, 80-100°C

Why This Matters

Eliminating two protection/deprotection steps reduces synthesis route length by 2 steps, decreasing total synthesis time and improving overall yield, which is critical for library production in medicinal chemistry campaigns.

• [1] Hörnfeldt, A.-B., et al. (2006). All attempts to use 5-bromo- or 5-iodouracil as the aryl halide in Suzuki couplings failed; successful coupling required 2,4-di-t-butoxy-5-bromopyrimidine. Scite.ai Author Profile Summary. View Source
• [2] Wellmar, U., et al. (1993). Synthesis of 5-aryluracils via palladium-catalyzed coupling of 2,4-di-t-butoxy-5-pyrimidineboronic acid with aryl bromides. Journal of Heterocyclic Chemistry, 30(2), 423-426. View Source

Storage Stability and Transport Classification: Commercial-Scale Handling vs. Free Boronic Acid

The pinacol ester is classified as non-hazardous for DOT/IATA transport , whereas the free uracil-5-boronic acid (CAS 70523-22-7) is reported as harmful by inhalation, skin contact, and if swallowed [1]. The pinacol ester is stored at 2-8°C in sealed dry conditions , while the free boronic acid requires similar refrigeration but is more hygroscopic and prone to anhydride formation upon standing.

Shipping & Stability

Specification review

Pinacol ester: non-hazardous | Free boronic acid: GHS07 harmful

Simplifies procurement logistics and reduces shipping cost

Supplier specifications; purity ≥98% HPLC

Evidence Dimension	Transport hazard classification and storage stability
Target Compound Data	Not hazardous material (DOT/IATA); Storage: sealed in dry, 2-8°C; Purity: ≥98% (HPLC)
Comparator Or Baseline	Uracil-5-boronic acid (CAS 70523-22-7): classified as harmful (H302-H315-H319-H335 per GHS); Storage: 2-8°C; Purity: typically 95-97% [1]
Quantified Difference	The pinacol ester avoids hazardous goods shipping surcharges (e.g., FedEx HazMat Ground fee of $50-68 per shipment); purity specification is 1-3% higher than typical free boronic acid batches.
Conditions	Commercial vendor specifications (AKSci, ChemScene, ChemicalBook); GHS classification per European Chemicals Agency criteria

Why This Matters

Non-hazardous classification reduces shipping costs and eliminates the need for dangerous goods paperwork, enabling faster global procurement without regulatory delays.

• [1] ChemicalBook. (2026). URACIL-5-BORONIC ACID (CAS 70523-22-7). GHS Hazard Statements: H302-H315-H319-H335. View Source

Tautomeric Specificity: Defined 2,4-Dioxo Tautomer vs. 2-Hydroxypyrimidine Tautomer

The target compound is the unambiguous 2,4(1H,3H)-dione (dioxo) tautomer, with both carbonyl groups present. The closely related 2-hydroxypyrimidine-5-boronic acid pinacol ester (CAS 1073354-84-3) exists as the 2-hydroxy tautomer (or 2(1H)-pyrimidinone form), which has only one H-bond donor and a different hydrogen-bonding pattern [1][2]. This tautomeric difference affects recognition by uracil-binding proteins, which require the precise 2,4-dioxo geometry for complementary base-pairing-like interactions.

Tautomeric Form

Reported

2,4-dioxo tautomer (HBD=2) | 2-hydroxy analog (HBD=1)

Maintains canonical uracil hydrogen-bonding pattern

PubChem assignment; TPSA difference supports distinct recognition

Evidence Dimension	Tautomeric form and hydrogen-bonding pattern
Target Compound Data	2,4(1H,3H)-dione form; HBD = 2 (N1-H and N3-H); both carbonyl oxygens available as H-bond acceptors
Comparator Or Baseline	2-Hydroxypyrimidine-5-boronic acid pinacol ester (CAS 1073354-84-3): 2(1H)-pyrimidinone tautomer; HBD = 1 (N3-H only); only one carbonyl oxygen
Quantified Difference	One fewer H-bond donor and altered H-bond acceptor geometry; TPSA difference: target compound = 76.7 Ų (PubChem) vs. 2-hydroxy analog = 59.9 Ų
Conditions	Solid-state and solution tautomeric assignment per IUPAC nomenclature; computed TPSA per PubChem Cactvs 3.4.8.18

Why This Matters

The correct dioxo tautomer is essential for Watson-Crick-like hydrogen bonding with adenine or complementary protein side chains; the 2-hydroxy tautomer cannot recapitulate these interactions and may show non-specific binding.

• [1] PubChem. (2025). Compound Summary for CID 133636352: 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine-2,4(1H,3H)-dione. IUPAC: 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrimidine-2,4-dione. TPSA = 76.7 Ų. View Source
• [2] PubChem. (2025). Compound Summary for CID 44755196: 2-Hydroxypyrimidine-5-boronic acid pinacol ester (CAS 1073354-84-3). IUPAC: 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrimidin-2-one. TPSA = 59.9 Ų; HBD = 1. View Source

Recommended Application Scenarios for 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine-2,4(1H,3H)-dione Based on Differentiated Evidence

Modular Synthesis of 5-Aryl-Uracil Libraries via Direct Suzuki-Miyaura Coupling

Use as the boronate coupling partner with diverse aryl/heteroaryl bromides, iodides, or triflates under standard Pd(0) catalysis. This convergent approach avoids the failed direct coupling of 5-halouracils [1] and eliminates the O-protection/deprotection sequence required when using 2,4-di-t-butoxy-5-bromopyrimidine, shortening library synthesis by approximately 2 steps per analog.

Development of Thymidine Kinase (TK) and dUTPase Inhibitors Requiring Intact Uracil Recognition

The compound retains the full complement of uracil hydrogen-bond donors (N1-H, N3-H) and acceptors (O2, O4), essential for Watson-Crick-like binding in enzyme active sites such as HSV-1 thymidine kinase and human dUTPase [2]. The 1,3-dimethyl analog (HBD=0) cannot engage these polar contacts and is unsuitable for programs targeting uracil-recognizing enzymes.

Preclinical Probe Synthesis Where Aqueous Solubility and Low Passive Permeability Are Desired

With a computed TPSA of 84.18 Ų and LogP of -0.64 , this compound is predicted to have high aqueous solubility and low passive membrane permeability, making it suitable for developing probes that target extracellular enzymes, cell-surface receptors, or transporters, where intracellular accumulation via passive diffusion would be an off-target liability.

Global Multi-Site Medicinal Chemistry Programs Requiring Reliable Supply Chain Logistics

The non-hazardous transport classification and defined storage conditions (sealed, dry, 2-8°C) simplify international procurement for distributed chemistry teams, avoiding dangerous goods shipping surcharges and regulatory paperwork associated with the free boronic acid (GHS07 classified) [3]. Commercial availability at ≥98% purity from multiple vendors ensures batch-to-batch reproducibility.

Application

Selection Property

Validation Focus

Modular 5-aryl-uracil library synthesis

Direct Suzuki coupling competence

Convergent route without O-protection steps

Targeting uracil-recognizing enzymes (TK, dUTPase)

Intact H-bond donor/acceptor pattern

Uracil-like binding geometry in enzyme assays

Preclinical probe design requiring aqueous solubility

High TPSA, low LogP profile

Transporter-dependent uptake, low passive permeability

Multi-site supply logistics

Non-hazardous transport classification

Batch reproducibility and global procurement readiness

• [1] Hörnfeldt, A.-B., et al. (2006). Unprotected 5-halouracils fail in Suzuki couplings; successful coupling requires O-protected pyrimidines. Scite.ai Author Profile Summary. View Source
• [2] Agarwala, H.K., et al. (2015). Synthesis and evaluation of thymidine kinase 1-targeting carboranyl pyrimidine nucleoside analogs. European Journal of Medicinal Chemistry. Context: uracil N-H donors critical for TK1 recognition. View Source
• [3] ChemicalBook. (2026). URACIL-5-BORONIC ACID (CAS 70523-22-7). GHS Hazard Statements: H302-H315-H319-H335. View Source